6-(Trifluoromethyl)pyridine-3,4-diamine

• IUPAC Name: 6-(trifluoromethyl)pyridine-3,4-diamine
• InChI: InChI=1S/C6H6F3N3/c7-6(8,9)5-1-3(10)4(11)2-12-5/h1-2H,11H2,(H2,10,12)
• InChI Key: ZXYMLNXDEYTMJX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1C(F)(F)F)N)N
• Molecular Formula: C6H6F3N3
• DSSTOX Substance ID: DTXSID40625276
• Molecular Weight: 177.13 g/mol
• CAS No.: 438564-37-5

Description

6-(Trifluoromethyl)pyridine-3,4-diamine is a chemical compound with the CAS Number: 438564-37-5. It has a molecular weight of 177.13 and its IUPAC name is 6-(trifluoromethyl)-3,4-pyridinediamine. It is a solid substance that should be stored in a dark place, sealed in dry, at 2-8°C.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, including this compound, is a topic of active research. These compounds are key structural motifs in active agrochemical and pharmaceutical ingredients. The synthesis generally involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine or the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a trifluoromethyl group (-CF3) and two amine groups (-NH2) attached to it. The InChI code for this compound is 1S/C6H6F3N3/c7-6(8,9)5-1-3(10)4(11)2-12-5/h1-2H,11H2,(H2,10,12).

Physical and Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, sealed in dry, at 2-8°C.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• Novel aromatic diamine containing a pyridine heterocyclic ring and a trifluoromethyl substituent was synthesized. This compound exhibited promising properties for potential applications in high-performance polymers (Sheng Shou-ri, 2013).

Applications in Polymer Chemistry

• Fluorinated polyimides derived from novel diamine monomers, including 6-(Trifluoromethyl)pyridine-3,4-diamine derivatives, showed excellent thermal stability and mechanical properties. These polyimides form tough transparent films, which can be useful in various industrial applications (Madhra et al., 2002).
• Another study synthesized polyimides using a diamine monomer with pyridine and trifluoromethyl groups. These polyimides demonstrated high thermal stability, good mechanical properties, and low dielectric constants, making them suitable for electronic applications (Xiao-Ling Liu et al., 2013).

Development of Fluorescent Sensors

• A novel fluorescent poly(pyridine-imide) acid chemosensor was developed using a diamine containing heterocyclic pyridine. This sensor exhibited unique optical properties, including the ability to act as a fluorescent switcher for acids, which could have applications in chemical sensing and diagnostics (Kun-Li Wang et al., 2008).

Safety and Hazards

The safety information for 6-(Trifluoromethyl)pyridine-3,4-diamine indicates that it is dangerous. It has hazard statements H302-H318, which means it is harmful if swallowed and causes serious eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

Trifluoromethylpyridines, including 6-(Trifluoromethyl)pyridine-3,4-diamine, have found extensive use in the agrochemical and pharmaceutical industries. More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names. Several trifluoromethylpyridine derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.

Mechanism of Action

Target of Action

Similar compounds with trifluoromethylpyridine (tfmp) groups have been observed to exhibit superior pest control properties when compared to traditional phenyl-containing insecticides

Mode of Action

The presence of fluorine and pyridine structure in TFMP derivatives, including this compound, is known to enhance their pest control properties . The specific interactions of this compound with its targets, leading to these effects, are yet to be elucidated.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 6-(Trifluoromethyl)pyridine-3,4-diamine . For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C to maintain its stability

Biochemical Analysis

Biochemical Properties

6-(Trifluoromethyl)pyridine-3,4-diamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with enzymes involved in metabolic pathways, potentially acting as an inhibitor or activator depending on the context. The trifluoromethyl group in this compound is known to enhance the compound’s binding affinity to certain proteins, thereby modulating their activity .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can alter the expression of genes involved in metabolic processes, leading to changes in cellular metabolism . Additionally, it may affect cell signaling pathways by interacting with key signaling molecules, thereby modulating cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, the compound may inhibit or activate enzymes by binding to their active sites, thereby influencing the rate of biochemical reactions . Additionally, this compound can affect gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. It has been found that the compound remains stable under certain conditions, but may degrade over time when exposed to light or high temperatures . Long-term exposure to this compound has been shown to affect cellular function, potentially leading to changes in cell viability and metabolic activity .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At lower doses, the compound may exhibit beneficial effects, such as enhancing metabolic activity or modulating immune responses . At higher doses, it can cause toxic or adverse effects, including cellular damage and organ toxicity . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its desired effects without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound may undergo biotransformation, leading to the formation of metabolites that can further interact with cellular components . These interactions can affect metabolic flux and alter the levels of specific metabolites within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments . The localization of this compound within cells can influence its activity and function, as it may interact with different biomolecules depending on its distribution .